(E)-4-(Dimethylamino)-N-(imidazo[1,5-a]pyridin-6-ylmethyl)but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-(imidazo[1,5-a]pyridin-6-ylmethyl)but-2-enamide
• InChI: InChI=1S/C14H18N4O/c1-17(2)7-3-4-14(19)16-8-12-5-6-13-9-15-11-18(13)10-12/h3-6,9-11H,7-8H2,1-2H3,(H,16,19)/b4-3+
• InChI Key: PLKXIDZBSCCVSW-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=CN2C=NC=C2C=C1
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=CN2C=NC=C2C=C1
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

Imidazo[1,5-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are a significant structural component of a large number of agrochemicals and pharmaceuticals.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

Imidazo[1,5-a]pyridines have a unique structure that allows for various functionalizations. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Chemical Reactions Analysis

There have been recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Future Directions

The future directions in the field of imidazo[1,5-a]pyridines research involve the discovery of novel methods for its synthesis and functionalization. This continues to be an exciting area of research due to its wide range of applications in medicinal chemistry.